(2-(Trifluoromethyl)thiazol-4-yl)methanol
Cat. No. B179785
M. Wt: 183.15 g/mol
InChI Key: NGTOSARTLLCFTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09199963B2
Procedure details
Thionyl chloride (4.89 g) was added to [2-(trifluoromethyl)thiazol-4-yl]methanol (512 mg) at room temperature, and the mixture was stirred for 3 hr. The reaction mixture was concentrated to give the title compound (342 mg).
Name
Identifiers
|
REACTION_CXSMILES
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S(Cl)([Cl:3])=O.[F:5][C:6]([F:15])([F:14])[C:7]1[S:8][CH:9]=[C:10]([CH2:12]O)[N:11]=1>>[Cl:3][CH2:12][C:10]1[N:11]=[C:7]([C:6]([F:15])([F:14])[F:5])[S:8][CH:9]=1
|
Inputs
Step One
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Name
|
|
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Quantity
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4.89 g
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(Cl)Cl
|
|
Name
|
|
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Quantity
|
512 mg
|
|
Type
|
reactant
|
|
Smiles
|
FC(C=1SC=C(N1)CO)(F)F
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred for 3 hr
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The reaction mixture was concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCC=1N=C(SC1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 342 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 60.7% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
